Cas no 938842-03-6 (ethyl 2-{1,7-dimethyl-8-3-(morpholin-4-yl)propyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate)

ethyl 2-{1,7-dimethyl-8-3-(morpholin-4-yl)propyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate structure

938842-03-6 structure

Product Name:ethyl 2-{1,7-dimethyl-8-3-(morpholin-4-yl)propyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate

CAS No:938842-03-6

MF:C₂₀H₂₈N₆O₅

MW:432.473524093628

CID:6225663

PubChem ID:16626462

Update Time:2024-01-05

ethyl 2-{1,7-dimethyl-8-3-(morpholin-4-yl)propyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-{1,7-dimethyl-8-3-(morpholin-4-yl)propyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate
- VU0606241-1
- ethyl 2-[4,7-dimethyl-6-(3-morpholin-4-ylpropyl)-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
- 938842-03-6
- AKOS001407779
- F3234-0052
- Z246669664
- Inchi： 1S/C20H28N6O5/c1-4-31-15(27)13-26-18(28)16-17(22(3)20(26)29)21-19-24(14(2)12-25(16)19)7-5-6-23-8-10-30-11-9-23/h12H,4-11,13H2,1-3H3
- InChI Key： SZNQREIDTQULDC-UHFFFAOYSA-N
- SMILES： O1CCN(CC1)CCCN1C(C)=CN2C3C(N(CC(=O)OCC)C(N(C)C=3N=C12)=O)=O

Computed Properties

Exact Mass: 432.21211801g/mol
Monoisotopic Mass: 432.21211801g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 31
Rotatable Bond Count: 8
Complexity: 702
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 102Å²

ethyl 2-{1,7-dimethyl-8-3-(morpholin-4-yl)propyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetate Pricemore >>

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